Cas no 1510488-49-9 (2-amino-1-(2-chloro-5-methylphenyl)ethan-1-one)
2-Amino-1-(2-chloro-5-methylphenyl)ethan-1-one is a substituted phenylketone derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a chloro-methylphenyl moiety coupled with an aminoethyl ketone group, offering reactivity for further functionalization. The compound may serve as a key intermediate in the synthesis of bioactive molecules, particularly in the development of heterocyclic compounds. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups on the aromatic ring enhances its versatility in electrophilic or nucleophilic reactions. Its well-defined molecular framework ensures consistent performance in controlled synthetic pathways. Proper handling is advised due to its reactive amino and ketone functionalities.
1510488-49-9 structure
Product Name:2-amino-1-(2-chloro-5-methylphenyl)ethan-1-one
CAS No:1510488-49-9
MF:C9H10ClNO
MW:183.634801387787
CID:6430961
PubChem ID:83696787
Update Time:2025-05-28
2-amino-1-(2-chloro-5-methylphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-1-(2-chloro-5-methylphenyl)ethan-1-one
- EN300-1984544
- 1510488-49-9
-
- Inchi: 1S/C9H10ClNO/c1-6-2-3-8(10)7(4-6)9(12)5-11/h2-4H,5,11H2,1H3
- InChI Key: YCGUJYLNRUEWKE-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C)C=C1C(CN)=O
Computed Properties
- Exact Mass: 183.0450916g/mol
- Monoisotopic Mass: 183.0450916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 43.1Ų
2-amino-1-(2-chloro-5-methylphenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1984544-0.05g |
2-amino-1-(2-chloro-5-methylphenyl)ethan-1-one |
1510488-49-9 | 0.05g |
$587.0 | 2023-09-16 | ||
| Enamine | EN300-1984544-0.1g |
2-amino-1-(2-chloro-5-methylphenyl)ethan-1-one |
1510488-49-9 | 0.1g |
$615.0 | 2023-09-16 | ||
| Enamine | EN300-1984544-0.25g |
2-amino-1-(2-chloro-5-methylphenyl)ethan-1-one |
1510488-49-9 | 0.25g |
$642.0 | 2023-09-16 | ||
| Enamine | EN300-1984544-0.5g |
2-amino-1-(2-chloro-5-methylphenyl)ethan-1-one |
1510488-49-9 | 0.5g |
$671.0 | 2023-09-16 | ||
| Enamine | EN300-1984544-1.0g |
2-amino-1-(2-chloro-5-methylphenyl)ethan-1-one |
1510488-49-9 | 1g |
$842.0 | 2023-05-31 | ||
| Enamine | EN300-1984544-2.5g |
2-amino-1-(2-chloro-5-methylphenyl)ethan-1-one |
1510488-49-9 | 2.5g |
$1370.0 | 2023-09-16 | ||
| Enamine | EN300-1984544-5.0g |
2-amino-1-(2-chloro-5-methylphenyl)ethan-1-one |
1510488-49-9 | 5g |
$2443.0 | 2023-05-31 | ||
| Enamine | EN300-1984544-10.0g |
2-amino-1-(2-chloro-5-methylphenyl)ethan-1-one |
1510488-49-9 | 10g |
$3622.0 | 2023-05-31 | ||
| Enamine | EN300-1984544-1g |
2-amino-1-(2-chloro-5-methylphenyl)ethan-1-one |
1510488-49-9 | 1g |
$699.0 | 2023-09-16 | ||
| Enamine | EN300-1984544-5g |
2-amino-1-(2-chloro-5-methylphenyl)ethan-1-one |
1510488-49-9 | 5g |
$2028.0 | 2023-09-16 |
2-amino-1-(2-chloro-5-methylphenyl)ethan-1-one Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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